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Compound Name: cerivastatin sodium

Cat. No.: B1176552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a detailed protocol for the preparation, storage, and handling

of cerivastatin sodium stock solutions for laboratory use. Cerivastatin is a potent inhibitor of

HMG-CoA reductase, a key enzyme in cholesterol biosynthesis.[1][2] Accurate and consistent

preparation of stock solutions is critical for obtaining reliable and reproducible results in

preclinical research. This document outlines the necessary materials, equipment, and

procedures to ensure the quality and stability of cerivastatin sodium solutions for various in

vitro and in vivo experimental applications.

Physicochemical Properties of Cerivastatin Sodium
Cerivastatin sodium is the sodium salt of cerivastatin.[3] It is a synthetic, enantiomerically

pure, pyridine derivative that functions as a competitive inhibitor of HMG-CoA reductase.[2]

Understanding its physical and chemical properties is essential for proper handling and solution

preparation.
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Property Value Reference

Molecular Formula C₂₆H₃₃FNNaO₅ [3]

Molecular Weight
481.53 g/mol (anhydrous

basis)

Appearance
White to off-white or tan

powder
[1][4]

Purity ≥97% [5]

Solubility Data
The choice of solvent is critical for preparing a homogenous stock solution. The solubility of

cerivastatin sodium in common laboratory solvents is summarized below. It is important to

use fresh, anhydrous solvents, as moisture can reduce solubility, particularly in DMSO.[2]

Solvent Solubility
Concentration
(mM)

Notes

Water ≥5 mg/mL[1] ≥10.38 mM Soluble.[4]

DMSO 97 mg/mL[2] 201.01 mM
Use fresh, moisture-

free DMSO.[2]

Ethanol 97 mg/mL[2] 201.01 mM

Experimental Protocols
Materials and Equipment
Materials:

Cerivastatin Sodium (powder)

Dimethyl Sulfoxide (DMSO), anhydrous

Ethanol, absolute
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Deionized or Milli-Q water

Sterile, conical tubes (e.g., 1.5 mL, 15 mL, 50 mL)

Sterile, serological pipettes

Pipette tips

Equipment:

Analytical balance

Vortex mixer

Sonicator (optional, recommended for dissolving in aqueous solutions)[6]

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM Cerivastatin Sodium Stock
Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution in DMSO. Adjust

volumes as needed for your specific requirements.

Calculate the required mass:

Molecular Weight (MW) of Cerivastatin Sodium = 481.53 g/mol

To make 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 481.53 g/mol = 0.0048153 g

Mass (mg) = 4.82 mg

Weigh the Cerivastatin Sodium:

Tare a sterile microcentrifuge tube on an analytical balance.
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Carefully weigh out approximately 4.82 mg of cerivastatin sodium powder and record the

exact weight.

Dissolve in DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the cerivastatin sodium.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in

a water bath (37°C) can aid dissolution if necessary.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[2]

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 1 year).[2]

Preparation of Working Solutions
For cell culture experiments, the high concentration of DMSO in the stock solution can be toxic

to cells. It is crucial to dilute the stock solution to a final working concentration where the DMSO

percentage is non-toxic (typically ≤ 0.1%).

Example: Preparing a 10 µM working solution from a 10 mM stock:

Perform a 1:1000 dilution.

Add 1 µL of the 10 mM cerivastatin sodium stock solution to 999 µL of cell culture medium.

Mix thoroughly by gentle pipetting or inversion.

The final DMSO concentration in the working solution will be 0.1%.

Stability and Storage Recommendations
Proper storage is essential to maintain the stability and activity of cerivastatin sodium.
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Form
Storage
Temperature

Duration Notes

Solid Powder 2-8°C[1] or -20°C[2]
Up to 3 years at

-20°C[2]

Store under

desiccating

conditions.

Stock Solution in

Solvent
-20°C Up to 1 month[2][7] Protect from light.[7]

Stock Solution in

Solvent
-80°C Up to 1 year[2]

Aliquot to avoid

freeze-thaw cycles.[2]

Safety Precautions
Handle cerivastatin sodium in a well-ventilated area.[7]

Wear appropriate personal protective equipment, including gloves, a lab coat, and safety

glasses.[7]

Avoid inhalation of the powder and contact with skin and eyes.[7]

In case of contact, rinse the affected area thoroughly with water.[7]

Refer to the Safety Data Sheet (SDS) for complete safety information.[7]

Visualization of Experimental Workflow
The following diagram illustrates the key steps for preparing a cerivastatin sodium stock

solution.
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Preparation

Storage & Use

Start: Obtain Cerivastatin Sodium Powder

Weigh Cerivastatin Sodium

Add Anhydrous Solvent (e.g., DMSO)

Vortex/Sonicate to Dissolve

Visually Confirm Complete Dissolution

No

Homogenous Stock Solution

Yes

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Prepare Working Dilutions

Use in Experiments
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HMG-CoA

HMG-CoA Reductase Mevalonate Cholesterol Biosynthesis

Cerivastatin Sodium

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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